Cas no 4404-30-2 ((E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide)
(E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-1-propanimidamide, N-hydroxy-
- 3-(benzimidazol-1-yl)-N'-hydroxypropanimidamide
- (E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide
- 3-benzimidazolyl-1-(hydroxyimino)propylamine
- STK691694
- AKOS000185489
- Z237599824
- (Z)-3-(1H-1,3-BENZODIAZOL-1-YL)-N'-HYDROXYPROPANIMIDAMIDE
- (1Z)-3-(1H-benzimidazol-1-yl)-N'-hydroxypropanimidamide
- EN300-40331
- (1E)-3-(1H-benzimidazol-1-yl)-N'-hydroxypropanimidamide
- 3-(1H-Benzo[d]imidazol-1-yl)-N-hydroxypropanimidamide
- (E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide
- AKOS030240630
- 3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide
- 4404-30-2
-
- MDL: MFCD05722269
- Inchi: 1S/C10H12N4O/c11-10(13-15)5-6-14-7-12-8-3-1-2-4-9(8)14/h1-4,7,15H,5-6H2,(H2,11,13)
- InChI Key: NTPXAUUVKOTUGX-UHFFFAOYSA-N
- SMILES: O/N=C(/CCN1C=NC2C=CC=CC1=2)\N
Computed Properties
- Exact Mass: 204.10126
- Monoisotopic Mass: 204.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 76.4Ų
Experimental Properties
- PSA: 73.93
(E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB417333-500 mg |
3-(1H-Benzimidazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 500MG |
€254.60 | 2022-08-31 | ||
| abcr | AB417333-1 g |
3-(1H-Benzimidazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 1g |
€322.50 | 2023-04-24 | ||
| abcr | AB417333-5 g |
3-(1H-Benzimidazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 5g |
€907.00 | 2023-04-24 | ||
| TRC | B118075-50mg |
3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B118075-100mg |
3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B118075-500mg |
3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 500mg |
$ 295.00 | 2022-06-07 | ||
| Key Organics Ltd | LS-09902-1G |
(E)-3-(1H-1,3-benzodiazol-1-yl)-N’-hydroxypropanimidamide |
4404-30-2 | >95% | 1g |
£336.00 | 2025-02-08 | |
| Key Organics Ltd | LS-09902-5G |
(E)-3-(1H-1,3-benzodiazol-1-yl)-N’-hydroxypropanimidamide |
4404-30-2 | >95% | 5g |
£761.00 | 2025-02-08 | |
| Key Organics Ltd | LS-09902-10G |
(E)-3-(1H-1,3-benzodiazol-1-yl)-N’-hydroxypropanimidamide |
4404-30-2 | >95% | 10g |
£1125.00 | 2025-02-08 | |
| Enamine | EN300-40331-0.05g |
3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropanimidamide |
4404-30-2 | 95.0% | 0.05g |
$88.0 | 2025-03-21 |
(E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on (E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide
Introduction to 1H-Benzimidazole-1-propanimidamide, N-hydroxy- (CAS NO. 4404-30-2)
The compound 1H-Benzimidazole-1-propanimidamide, N-hydroxy- (CAS NO. 4404-30-2) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the benzimidazole family, which is known for its wide range of applications in drug discovery due to its unique structural features and biological activities.
Benzimidazoles are bicyclic aromatic compounds consisting of a benzene ring fused with an imidazole ring. The presence of the propanimidamide substituent further enhances the chemical complexity and potential for bioactivity. The N-hydroxy group attached to the structure introduces additional functional diversity, which can influence both the physical properties and biological interactions of the molecule.
In recent years, there has been a growing interest in compounds like 1H-Benzimidazole-1-propanimidamide, N-hydroxy- due to their demonstrated pharmacological activities. These include but are not limited to antimicrobial, anticancer, and anti-inflammatory properties. The ability of such compounds to modulate various biological pathways makes them valuable leads in the development of therapeutic agents.
The synthesis of 1H-Benzimidazole-1-propanimidamide, N-hydroxy- involves a series of well-established organic chemical reactions. The construction of the benzimidazole core typically requires the fusion of an imidazole ring with a benzene ring through nucleophilic substitution or condensation processes. Subsequent functionalization steps introduce the propanimidamide and N-hydroxy groups, which are critical for the compound's biological activity.
Recent studies have focused on optimizing the chemical properties of 1H-Benzimidazole-1-propanimidamide, N-hydroxy- to improve its pharmacokinetics and bioavailability. Modifications to the substituents, including variations in the chain length and functional groups, have been explored to enhance solubility, stability, and target binding affinity.
One of the most promising developments involving this compound is its potential as a therapeutic agent in oncology. Preclinical studies have demonstrated that 1H-Benzimidazole-1-propanimidamide, N-hydroxy- exhibits significant antiproliferative and pro-apoptotic effects against various cancer cell lines. These findings suggest that the compound may serve as a valuable template for the development of novel anticancer drugs.
Additionally, research into the N-hydroxy functional group has revealed its importance in modulating the compound's reactivity and selectivity. The hydroxylamine moiety can participate in various biochemical interactions, including enzyme inhibition and receptor modulation, which are crucial for its therapeutic potential.
In conclusion, 1H-Benzimidazole-1-propanimidamide, N-hydroxy- (CAS NO. 4404-30-2) stands as a notable example of how complex chemical structures can be harnessed for innovative drug discovery. Its unique combination of structural features and biological activities positions it as a valuable tool in the ongoing quest to develop life-saving medicines.
4404-30-2 ((E)-3-(1H-1,3-benzodiazol-1-yl)-N'-hydroxypropimidamide) Related Products
- 58553-92-7(1H-Benzimidazole-1-propanimidamide, N-hydroxy-6-nitro-)
- 58553-91-6(1H-Benzimidazole-1-propanimidamide, N-hydroxy-5-nitro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)